(4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one

• IUPAC Name: (5Z)-5-(furan-2-ylmethylidene)-4-phenylimino-1,3-thiazolidin-2-one
• InChI: InChI=1S/C14H10N2O2S/c17-14-16-13(15-10-5-2-1-3-6-10)12(19-14)9-11-7-4-8-18-11/h1-9H,(H,15,16,17)/b12-9-
• InChI Key: FVGXXUGQWLGQQG-XFXZXTDPSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=C2C(=CC3=CC=CO3)SC(=O)N2
• Isomeric SMILES: C1=CC=C(C=C1)N=C2/C(=C/C3=CC=CO3)/SC(=O)N2
• Molecular Formula: C14H10N2O2S
• Molecular Weight: 270.31 g/mol
• CAS No.: 1164471-53-7

Description

The compound (4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one belongs to the thiazolidinone family, a class of heterocyclic compounds characterized by a five-membered ring containing nitrogen and sulfur atoms. Its structure features a furan-2-yl substituent at the 5-position and a phenylimino group at the 4-position of the thiazolidin-2-one core (Fig. 1). The Z-configuration at both the 4- and 5-positions is critical for maintaining planarity, which influences intermolecular interactions and biological activity .

Biological Activity

The compound (4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one is a member of the thiazolidinone class, known for its diverse biological activities. This article explores its biological activity, including antimicrobial, anti-inflammatory, and anticancer properties, supported by recent research findings and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{10}N_{2}O_{2}S$, and it features a thiazolidinone core with furan and phenyl substituents. The unique arrangement of these substituents is believed to contribute to its biological efficacy.

1. Antimicrobial Activity

Research indicates that thiazolidinones exhibit significant antimicrobial properties. A study highlighted that derivatives of thiazolidinones showed efficacy against various bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa . Specifically, compounds with structural similarities to (4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one demonstrated a reduction in biofilm formation by over 50% at their minimum inhibitory concentrations (MIC) .

Compound	MIC (µg/mL)	Biofilm Reduction (%)
Compound 1	0.5	61.34
Compound 2	125.4	62.69
Compound 3	162.1	56.74

This data suggests that (4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one may possess similar biofilm-inhibiting potential.

2. Anti-inflammatory Properties

Thiazolidinones are also noted for their anti-inflammatory effects. A comparative analysis of thiazolidinone derivatives revealed that modifications at specific positions significantly enhanced their anti-inflammatory activity. For instance, compounds exhibiting halogen substitutions demonstrated improved inhibition of inflammatory markers in vitro .

3. Anticancer Activity

Recent studies have indicated that thiazolidinone derivatives show promise as anticancer agents. In particular, compounds similar to (4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one were tested against various cancer cell lines:

Cell Line	IC50 (µM)	Selectivity Index
MCF-7	0.16	3
A2780	0.11	15
HT-29	0.12	10

These results indicate a strong anticancer potential with selective toxicity towards cancer cells compared to normal cells .

Case Studies

A notable case study involved the synthesis and biological evaluation of a series of thiazolidinone derivatives where (4Z,5Z)-5-[(furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one was included as a lead compound. The study found that modifications to the substituents could enhance both the antimicrobial and anticancer activities significantly .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The thiazolidinone core is highly modifiable, with substituents at the 4- and 5-positions dictating physicochemical and biological properties. Key analogs include:

Compound Name	Substituents (Position 5)	Substituents (Position 4)	Key Features	Reference
(4Z,5Z)-5-[(Furan-2-yl)methylidene]-4-(phenylimino)-1,3-thiazolidin-2-one	Furan-2-ylmethylidene	Phenylimino	Planar structure; potential for π-π stacking with aromatic systems	-
(Z)-5-(Benzo[d][1,3]dioxol-5-ylmethylene)-4-(phenylimino)thiazolidin-2-one	Benzo[d][1,3]dioxol-5-ylmethylene	Phenylimino	Enhanced electron-withdrawing effects; PI3 kinase inhibition (IC₅₀: 1.2 μM)
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	2-Methylbenzylidene	2-Thioxo	Increased lipophilicity; crystallographic stability
(Z)-5-(Azulen-1-ylmethylene)-2-thioxo-thiazolidin-4-one	Azulen-1-ylmethylene	2-Thioxo	Electrochemically active; redox potential at -1.2 V (vs. Ag/AgCl)
(Z)-5-(4-Methoxyphenylmethylidene)-2-(phenylimino)-1,3-thiazolidin-4-one	4-Methoxyphenylmethylidene	Phenylimino	Improved solubility due to methoxy group

Key Observations :

• Electron-Donating vs.
• Thioxo vs. Imino Substituents: Replacement of the phenylimino group with a thioxo moiety (e.g., in ) reduces planarity but increases hydrogen-bonding capacity, affecting solubility and crystallinity.
• Biological Activity : The benzo[d][1,3]dioxol-5-ylmethylene analog exhibits potent PI3 kinase inhibition, suggesting that electron-deficient substituents may enhance target binding .

Key Findings :

• The target compound’s synthesis achieved quantitative yield under mild conditions, highlighting the efficiency of furfural in Knoevenagel reactions .
• Microwave-assisted methods (e.g., ) reduce reaction times but require specialized equipment.

Physicochemical and Electrochemical Properties

• Electrochemical Behavior: Azulen-1-ylmethylene derivatives displayed reversible redox peaks at -1.2 V, attributed to the thiazolidinone core’s sulfur moiety .
• Crystallography: The allyl-substituted analog (C21H20N2OS2) crystallized in the monoclinic P2₁/c space group, with a dihedral angle of 12.5° between the benzylidene and thiazolidinone planes .